Cas no 114058-72-9 (2,7-Quinolinediamine)

• Product Name: 2,7-Quinolinediamine
• CAS No: 114058-72-9
• MF: C₉H₉N₃
• MW: 159.187861204147
• CID: 1099630
• PubChem ID: 330722
• Update Time: 2025-04-20

2,7-Quinolinediamine Chemical and Physical Properties

Names and Identifiers

• 2,7-Quinolinediamine
• NSC319962
• Quinoline-2,7-diamine
• E76749
• CHEMBL281049
• SB67962
• BS-51189
• 114058-72-9
• SCHEMBL7014346
• NSC-319962

• Inchi： 1S/C9H9N3/c10-7-3-1-6-2-4-9(11)12-8(6)5-7/h1-5H,10H2,(H2,11,12)
• InChI Key： JXQSVUMLMHXBMH-UHFFFAOYSA-N
• SMILES： N1C(=CC=C2C=CC(=CC=12)N)N

Computed Properties

• Exact Mass: 159.079647300g/mol
• Monoisotopic Mass: 159.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.9Ų